2-(cyclopentylthio)-N-(4-(2-morpholino-2-oxoethyl)phenyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]acetamide
• InChI: InChI=1S/C19H26N2O3S/c22-18(14-25-17-3-1-2-4-17)20-16-7-5-15(6-8-16)13-19(23)21-9-11-24-12-10-21/h5-8,17H,1-4,9-14H2,(H,20,22)
• InChI Key: FPBJWFUATIOSHK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NC2=CC=C(C=C2)CC(=O)N3CCOCC3
• Molecular Formula: C19H26N2O3S
• Molecular Weight: 362.5 g/mol

Description

2-(cyclopentylthio)-N-(4-(2-morpholino-2-oxoethyl)phenyl)acetamide, also known as CP-690,550, is a synthetic small molecule drug that belongs to the class of Janus kinase (JAK) inhibitors. It was developed by Pfizer for the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. CP-690,550 has shown promising results in preclinical and clinical studies, and it is currently undergoing further research and development.

Scientific Research Applications

Mechanisms of Action and Therapeutic Applications

• Analgesic and Antipyretic Effects

  Acetaminophen is known for its analgesic and antipyretic effects. It is a centrally acting inhibitor of cyclooxygenases with weak peripheral effects. The drug's efficacy varies depending on the surgical procedure, and its analgesic efficacy can be enhanced by using a 2-g starting dose intravenously compared to the standard 1-g dose (Remy, Marret, & Bonnet, 2006).

• Metabolism and Genetic Differences

  There are significant intersubject and ethnic differences in acetaminophen metabolism, which suggests varying susceptibility to toxicity and analgesic efficacy based on different pharmacogenetic profiles (Zhao & Pickering, 2011).

• Environmental Impact and Removal

  Research has also focused on the environmental impact of acetaminophen, detailing its presence in water bodies and strategies for its removal. It highlights the compound's transformation into various intermediates depending on environmental conditions (Igwegbe et al., 2021).

Research and Development Considerations

• Toxicity and Safety

  The review of acetaminophen's toxicodynamics reveals the complexity of its adverse effects, especially liver toxicity, and underscores the need for continued research into its safety profile and mechanisms of toxicity (Franco & Malonn, 2021).

• Adverse Developmental Outcomes

  Epidemiological studies have linked intrauterine exposure to acetaminophen with risks for asthma, neurodevelopmental disorders, and reproductive health issues in childhood. These findings emphasize the need for careful consideration of acetaminophen use during pregnancy and further investigation into its long-term effects (Liew & Ernst, 2021).